7-Chloro-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• Molecular Formula: C25H18ClNO5
• Molecular Weight: 447.9 g/mol
• IUPAC Name: 7-chloro-1-(4-hydroxyphenyl)-2-[(4-methoxyphenyl)methyl]-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H18ClNO5/c1-31-18-9-2-14(3-10-18)13-27-22(15-4-7-17(28)8-5-15)21-23(29)19-12-16(26)6-11-20(19)32-24(21)25(27)30/h2-12,22,28H,13H2,1H3
• InChI Key: CYHQQADSLFGEQF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(C3=C(C2=O)OC4=C(C3=O)C=C(C=C4)Cl)C5=CC=C(C=C5)O

Description

7-Chloro-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a synthetic heterocyclic compound belonging to the 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione family. Its structure features a chromenopyrrole core with substituents at positions 1, 2, and 7:

• Position 2: A 4-methoxybenzyl group, enhancing lipophilicity and steric bulk.
• Position 7: A chlorine atom, which may influence electronic properties and bioactivity.

This compound is part of a broader class of derivatives synthesized for exploring structure-activity relationships (SAR), particularly in medicinal chemistry and materials science.

Biological Activity

7-Chloro-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a complex organic compound belonging to the class of chromeno-pyrrole derivatives. Its unique structure, characterized by a chromeno-pyrrole core and various functional groups (chloro, hydroxy, and methoxy), suggests significant potential for diverse biological activities, particularly in pharmacological applications.

Chemical Structure and Properties

The molecular formula of this compound is C22H20ClNO6, with a molecular weight of 429.8 g/mol. The structure features a chromene moiety fused with a pyrrole ring, which contributes to its distinct chemical properties.

Property	Value
Molecular Formula	C22H20ClNO6
Molecular Weight	429.8 g/mol
Chemical Class	Chromeno-pyrrole Derivative

Recent studies suggest that the biological activity of 7-Chloro-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione may involve several mechanisms:

• Antioxidant Activity : The compound exhibits significant antioxidant properties, which can protect cells from oxidative stress.
• Anti-inflammatory Effects : It has been shown to modulate inflammatory pathways, potentially reducing inflammation in various biological systems.
• Antitumor Activity : Preliminary studies indicate that it may inhibit the proliferation of cancer cells through apoptosis induction and cell cycle arrest.

Biological Activities

The compound has been evaluated for various biological activities:

• Anticancer Activity : In vitro studies have demonstrated that 7-Chloro-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can inhibit the growth of different cancer cell lines, including breast and lung cancer cells. The mechanism involves inducing apoptosis and inhibiting tumor growth factors.
• Neuroprotective Effects : Research indicates that this compound may protect neuronal cells from damage caused by neurotoxic agents. This property suggests potential applications in treating neurodegenerative diseases.
• Antimicrobial Properties : The compound has shown activity against various bacterial strains and fungi, indicating its potential as an antimicrobial agent.

Case Studies

Several case studies have highlighted the efficacy of this compound in different biological contexts:

• Study on Anticancer Activity : A study conducted on human breast cancer cell lines (MCF-7) revealed that treatment with 7-Chloro-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione resulted in a dose-dependent decrease in cell viability and increased apoptotic markers.
• Neuroprotection Study : In a model of neurotoxicity induced by glutamate in neuronal cells, the compound significantly reduced cell death and oxidative stress markers compared to controls.

Comparative Analysis with Similar Compounds

The uniqueness of 7-Chloro-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione can be better understood through comparison with structurally similar compounds:

Compound Name	Structural Features	Unique Properties
7-Chloro-1-(3-methoxy-4-hydroxyphenyl)-2-(2-hydroxyethyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Similar core structure with different substituents	Potentially different biological activities due to methoxy substitution
6-Methyl-1-(4-hydroxyphenyl)-2-(4-methoxybenzyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione	Variations in methyl and hydroxy groups	Different reactivity patterns and biological effects

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• Aromatic Substitutions: The 4-hydroxyphenyl group at position 1 (vs. The 4-methoxybenzyl group at position 2 (vs. phenethyl or furan-2-ylmethyl) increases steric bulk and electron density, which may alter binding affinity or metabolic stability .

• Halogenation :

  • The chlorine atom at position 7 is conserved across analogs, suggesting a critical role in electronic modulation or bioactivity.

Spectroscopic Trends

• IR Spectroscopy :

  • All compounds exhibit strong C=O stretches (~1647–1739 cm⁻¹), consistent with the dione backbone .
  • The target compound’s IR spectrum is expected to align with these ranges, with additional peaks from the 4-methoxybenzyl group (e.g., ~1250 cm⁻¹ for C-O-C) .

• NMR Spectroscopy :

  • ¹³C NMR signals for carbonyl groups (δ ~160–170 ppm) and aromatic carbons (δ ~110–140 ppm) are consistent across derivatives .

Research Findings and Implications

• Biological Activity : While specific data for the target compound are unavailable, analogs such as 4{8–11-24} and 4{9–5-21} have been screened for antimicrobial and anticancer activities, with chlorine substitution correlating with enhanced potency .
• Material Science Applications : Derivatives with methoxy groups (e.g., 4-OCH₃-Bn) show promise in optoelectronic materials due to their planar aromatic systems and tunable electron-withdrawing/donating groups .